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Compound of Interest

Compound Name: 3-Hydroxyisoquinoline

Cat. No.: B164757 Get Quote

Essential Safety and Logistical Information for the Disposal of 3-Hydroxyisoquinoline

This document provides comprehensive guidance on the proper disposal procedures for 3-
Hydroxyisoquinoline, catering to researchers, scientists, and professionals in drug

development. Adherence to these protocols is crucial for ensuring laboratory safety and

environmental compliance.

Physical and Chemical Properties
A summary of the key quantitative data for 3-Hydroxyisoquinoline is presented below for easy

reference.

Property Value Source

CAS Number 7651-81-2 [1][2]

Molecular Formula C₉H₇NO [1][2]

Molecular Weight 145.16 g/mol [1][2]

Melting Point 192-194 °C [1][2]

Appearance
White to yellow to orange

crystalline powder
[2]

Purity ≥ 98% (GC) [2]
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Hazard Identification and Personal Protective
Equipment (PPE)
3-Hydroxyisoquinoline is classified with the following hazards:

Harmful if swallowed (Acute Toxicity, Oral, Category 4).[3]

Causes serious eye damage.[1]

May cause skin irritation.[4]

May cause respiratory irritation.[4]

Mandatory Personal Protective Equipment (PPE) when handling 3-Hydroxyisoquinoline
includes:

Eye Protection: Eyeshields or safety glasses.[1][4]

Hand Protection: Protective gloves.[1][4]

Respiratory Protection: Dust mask type N95 (US) or equivalent.[1]

Skin and Body Protection: Lab coat and appropriate protective clothing.[4]

Disposal Protocol: A Step-by-Step Guide
The disposal of 3-Hydroxyisoquinoline must be conducted in accordance with all applicable

federal, state, and local environmental regulations. The primary method of disposal is through

an approved waste disposal plant.

Step 1: Waste Collection and Storage

Collect waste 3-Hydroxyisoquinoline and any contaminated materials (e.g., filter paper,

gloves, absorbent pads) in a designated, compatible, and properly labeled waste container.

Ensure the container is tightly closed and stored in a cool, dry, and well-ventilated area,

segregated from incompatible materials.[4][5]
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Label the container clearly with "Hazardous Waste" and the chemical name "3-
Hydroxyisoquinoline".

Step 2: Spill Management In the event of a spill:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Control and Contain: Prevent the spill from spreading and entering drains or waterways.[5]

Clean-up:

For dry spills, carefully sweep or vacuum the material, avoiding dust generation, and place

it into the designated hazardous waste container.[5]

For wet spills, absorb the material with an inert, non-combustible absorbent (e.g., sand,

vermiculite) and collect it into the hazardous waste container.[6]

Decontaminate: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

Report: Report the spill to the appropriate environmental health and safety (EHS)

department at your institution.

Step 3: Final Disposal

Arrange for the collection of the hazardous waste container by a licensed hazardous waste

disposal contractor.

Do not attempt to dispose of 3-Hydroxyisoquinoline down the drain or with general

laboratory trash.

All disposal procedures must be in compliance with institutional, local, and national

regulations.[4][5]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 3-
Hydroxyisoquinoline.
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3-Hydroxyisoquinoline Disposal Workflow
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Caption: Logical workflow for the safe disposal of 3-Hydroxyisoquinoline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b164757?utm_src=pdf-body-img
https://www.benchchem.com/product/b164757?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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